Cas no 2694729-34-3 (4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride)

• Product Name: 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride
• CAS No: 2694729-34-3
• MF: C₈H₁₆Cl₂N₂
• MW: 211.132040023804
• CID: 6075859
• PubChem ID: 165943742
• Update Time: 2025-06-08

4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33039575
• 4-ethynyl-1-methylpiperidin-4-amine dihydrochloride
• 2694729-34-3
• 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride

• Inchi： 1S/C8H14N2.2ClH/c1-3-8(9)4-6-10(2)7-5-8;;/h1H,4-7,9H2,2H3;2*1H
• InChI Key： VPKWYXIAFNIQSP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC(C#C)(CC1)N

Computed Properties

• Exact Mass: 210.0690539g/mol
• Monoisotopic Mass: 210.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride

Research Brief on 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride (CAS: 2694729-34-3)

4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride (CAS: 2694729-34-3) is a chemically modified piperidine derivative that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by its ethynyl and amine functional groups, has shown promise in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a precursor or active moiety in the development of novel neuroactive agents, with a focus on its pharmacokinetic properties and receptor binding affinities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride as a potential ligand for sigma-1 and sigma-2 receptors. The research highlighted its high affinity for these receptors, which are implicated in neuroprotection, neurogenesis, and the treatment of neurodegenerative disorders such as Alzheimer's disease. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with receptor sites, revealing a unique binding profile that distinguishes it from traditional sigma receptor modulators.

Further preclinical evaluations have demonstrated the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical attribute for CNS-targeted therapeutics. Pharmacokinetic studies in rodent models indicated favorable bioavailability and a half-life conducive to therapeutic dosing regimens. These findings suggest that 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride could serve as a scaffold for developing next-generation neurotherapeutics with improved efficacy and safety profiles.

In addition to its neuropharmacological potential, recent research has explored the compound's utility in chemical biology as a versatile building block for bioorthogonal chemistry. Its ethynyl group enables click chemistry applications, facilitating the development of targeted drug delivery systems and diagnostic probes. A 2024 study in ACS Chemical Biology detailed its use in the synthesis of fluorescently labeled probes for imaging sigma receptor expression in live cells, showcasing its dual functionality as both a therapeutic and diagnostic agent.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its specificity for sigma receptors while reducing interactions with other CNS targets. Collaborative projects between academic and industrial researchers aim to advance 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride into clinical trials, with preliminary data expected in the next two years.

In conclusion, 4-Ethynyl-1-methylpiperidin-4-amine dihydrochloride represents a compelling case study in the intersection of medicinal chemistry and neuropharmacology. Its multifaceted applications—from receptor modulation to chemical probe development—underscore its potential to address unmet medical needs in CNS disorders. Ongoing research will be critical in translating these preclinical findings into clinically viable therapies.